3-(Difluoromethyl)-2-fluoro-5-nitrobenzoic acid

• IUPAC Name: 3-(difluoromethyl)-2-fluoro-5-nitrobenzoic acid
• InChI: InChI=1S/C8H4F3NO4/c9-6-4(7(10)11)1-3(12(15)16)2-5(6)8(13)14/h1-2,7H,(H,13,14)
• InChI Key: GOROHSNWTUVHLN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(F)F)F)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C8H4F3NO4
• Molecular Weight: 235.12 g/mol

Description

“3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid” is an organic compound. It has been used in the manufacture of certain substances. It has also been found to be more effective than other pesticides because it can inhibit the synthesis of fatty acids, which are necessary for the growth of insect larvae.

Synthesis Analysis

This compound has been synthesized in the context of creating fungicidally active succinate dehydrogenase inhibitors. Unique synthesis routes had to be developed, which rely on the van Leusen pyrrole synthesis and the halogen dance reaction.

Chemical Reactions Analysis

The compound has been involved in difluoromethylation processes based on X–CF2H bond formation. The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 176.12. More detailed physical and chemical properties were not available in the sources I found.

Safety and Hazards

While specific safety data for “3-(Difluoromethyl)-2-fluoro-5-nitrobenzoic acid” was not available, it’s important to handle similar compounds with care to avoid dust formation, breathing in mist, gas or vapours, and contact with skin and eyes.

Future Directions

The field of difluoromethylation, which this compound is a part of, has seen significant advances in recent years. These advances have streamlined access to molecules of pharmaceutical relevance, and generated interest for process chemistry.